Cas no 1805148-31-5 (Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)benzoate
• CAS No: 1805148-31-5
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4948252
• Update Time: 2025-06-11

Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)benzoate

• Inchi： 1S/C11H10BrNO3/c1-2-16-11(15)8-4-3-7(5-13)9(6-14)10(8)12/h3-4,14H,2,6H2,1H3
• InChI Key： SKIRHPIXQZIZEQ-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=CC=C(C#N)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.7
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)benzoate

Comprehensive Analysis of Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)benzoate (CAS No. 1805148-31-5)

In the realm of organic chemistry and pharmaceutical intermediates, Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)benzoate (CAS No. 1805148-31-5) has garnered significant attention due to its versatile applications and unique structural properties. This compound, characterized by its bromo, cyano, and hydroxymethyl functional groups, serves as a critical building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug discovery, material science, and agrochemical development.

The molecular structure of Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)benzoate features a benzoate ester core, which is further substituted with a bromine atom at the 2-position, a cyano group at the 4-position, and a hydroxymethyl group at the 3-position. This arrangement not only enhances its reactivity but also makes it a valuable precursor for further chemical modifications. The presence of these functional groups allows for diverse reactions, including nucleophilic substitutions, cross-coupling reactions, and ester hydrolysis, which are pivotal in modern synthetic methodologies.

One of the most frequently searched questions regarding this compound is: "What are the applications of Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)benzoate in drug discovery?" The answer lies in its role as an intermediate in the synthesis of biologically active molecules. For instance, the cyano group can be transformed into carboxylic acids or amides, which are common motifs in pharmaceuticals. Additionally, the bromo substituent facilitates palladium-catalyzed coupling reactions, enabling the construction of complex aromatic systems found in many FDA-approved drugs.

Another hot topic in the scientific community is the "green synthesis of Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)benzoate." With growing emphasis on sustainable chemistry, researchers are investigating eco-friendly protocols to produce this compound. Techniques such as microwave-assisted synthesis, solvent-free reactions, and catalytic methods are being explored to minimize waste and reduce energy consumption. These advancements align with global trends toward greener industrial processes and resonate with environmentally conscious stakeholders.

From a commercial perspective, Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)benzoate is often sought after by manufacturers of specialty chemicals. Its CAS No. 1805148-31-5 is a key identifier in procurement databases, ensuring accurate sourcing and quality control. The compound's stability under standard conditions and compatibility with various reagents make it a reliable choice for large-scale production. Furthermore, its applications extend beyond pharmaceuticals to include dyes, polymers, and advanced materials, broadening its market appeal.

In conclusion, Ethyl 2-bromo-4-cyano-3-(hydroxymethyl)benzoate (CAS No. 1805148-31-5) stands out as a multifaceted compound with immense potential in both academic and industrial settings. Its unique structural features, coupled with its adaptability in synthetic routes, make it a subject of ongoing research and innovation. As the demand for high-value intermediates grows, this compound is poised to play a pivotal role in shaping the future of chemical sciences.